Verapamil

• CAS: 152-11-4; 52-53-9
• Molecular Formula: C27H38N2O4
• Molecular Weight: 454.6 g/mol
• InChI: InChI=1S/C27H38N2O4/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6/h9-12,17-18,20H,8,13-16H2,1-7H3
• InChIKey: SGTNSNPWRIOYBX-UHFFFAOYSA-N
• Solubility: Solubility (mg/mL): water 83, ethanol (200 proof) 26, propylene glycol 93, ethanol (190 proof) >100, methanol >100, 2-propanol 4.6, ethyl acetate 1.0, DMF >100, methylene chloride >100, hexane 0.001; Freely soluble in chloroform, practically insoluble in ether /Verapamil hydrochloride/; Practically insoluble in water; Sparingly soluble in hexane; soluble in benzene, ether; freely soluble in the lower alcohols, acetone, ethyl acetate, chloroform; 4.47 mg/L

Verapamil (CAS 152-11-4; 52-53-9): Phenylalkylamine Calcium Channel Blocker for Cardiovascular and Specialty Research Applications

Verapamil is a phenylalkylamine-class L-type calcium channel blocker that inhibits voltage-dependent calcium influx in cardiac and vascular smooth muscle [1]. First introduced clinically in the 1960s, it is indicated for hypertension, angina pectoris, supraventricular arrhythmias, and cluster headache prophylaxis [2]. Unlike dihydropyridines, verapamil exhibits pronounced cardiac conduction effects, making it a Class IV antiarrhythmic agent [3]. Its structure-activity relationship is defined by the phenylalkylamine scaffold, where methoxy group substitution modulates channel binding affinity and use-dependent block [4].

Cardiac ion channel tool L-type calcium channel (phenylalkylamine site) with use-dependent block profile

AV nodal refractoriness Research models of AV nodal reentry; reported prolongation at low concentrations

P-gp inhibition reference Classical P-glycoprotein inhibitor for multidrug resistance efflux studies

CYP3A4 inactivation probe Stereoselective mechanism-based inhibition; enantiomer-specific DDI research context

• [1] PubChem. (2025). Verapamil. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2520 View Source
• [2] Wikipedia. (2025). Verapamil. Retrieved from https://en.wikipedia.org/wiki/Verapamil View Source
• [3] DrugBank. (2025). Verapamil. Retrieved from https://go.drugbank.com/drugs/DB00661 View Source
• [4] Cheng, R. C., Tikhonov, D. B., & Zhorov, B. S. (2009). Structural model for phenylalkylamine binding to L-type calcium channels. Journal of Biological Chemistry, 284(34), 22651-22660. View Source

Why Verapamil Cannot Be Interchanged with Other Calcium Channel Blockers: Clinical and Mechanistic Differentiation

Although verapamil shares the L-type calcium channel as a target with diltiazem and dihydropyridines (e.g., nifedipine, amlodipine), its phenylalkylamine structure confers a unique combination of cardiac depressant activity, vascular-to-cardiac selectivity profile, and off-target ion channel effects [1]. Verapamil produces greater atrioventricular (AV) nodal refractoriness prolongation than diltiazem [2], markedly lower vascular selectivity than dihydropyridines [3], and high-affinity hERG channel block not observed with nifedipine [4]. These differences preclude simple therapeutic interchange and mandate compound-specific selection for research or clinical use.

Dihydropyridine substitution Vascular-to-cardiac selectivity profile differs significantly; cardiac depressant activity not matched by nifedipine or amlodipine.

Diltiazem substitution AV nodal ERP kinetics and hERG interaction strength may not transfer directly between benzothiazepine and phenylalkylamine classes.

Next-generation P-gp inhibitor substitution Potency and pH-dependent activity context differ; verapamil benchmark cannot be replaced by XR9576 or PSC 833 without re-validation.

• [1] Kawai, C., Konishi, T., Matsuyama, E., & Okazaki, H. (1981). Comparative effects of three calcium antagonists, diltiazem, verapamil and nifedipine, on the sinoatrial and atrioventricular nodes. Experimental and clinical studies. Circulation, 63(5), 1035-1042. View Source
• [2] Mitchell, L. B., Schroeder, J. S., & Mason, J. W. (1982). Comparative clinical electrophysiologic effects of diltiazem, verapamil and nifedipine: a review. American Journal of Cardiology, 49(3), 629-635. View Source
• [3] Pérez-Vizcaíno, F., Casis, O., Rodriguez, R., Gómez, L. A., García-Rafanell, J., & Tamargo, J. (1993). Vascular selectivity of seven prototype calcium antagonists: a study at the single cell level. Journal of Cardiovascular Pharmacology, 22(5), 768-775. View Source
• [4] Zhang, S., Zhou, Z., Gong, Q., Makielski, J. C., & January, C. T. (1999). Mechanism of block and identification of the verapamil binding domain to HERG potassium channels. Circulation Research, 84(9), 989-998. View Source

Verapamil Product-Specific Quantitative Evidence: Head-to-Head Comparisons with Diltiazem, Nifedipine, and Amlodipine

AV Nodal Refractoriness: Verapamil vs. Diltiazem in Supraventricular Tachycardia

Verapamil prolongs AV nodal refractoriness to a greater extent than diltiazem, despite equivalent slowing of AV nodal conduction [1]. In isolated guinea pig hearts, verapamil (10 nM) prolonged AV effective refractory period (AV-ERP) from 132±4 ms to 141±3 ms (p<0.05), whereas diltiazem (30 nM) prolonged AV-ERP from 143±3 ms to 151±3 ms [2].

AV Nodal ERP

Head-to-head

Verapamil 10 nM: +9 ms prolongation
Diltiazem 30 nM: +8 ms

Reported greater ERP prolongation at lower concentration supports AV nodal reentry research models.

Guinea pig Langendorff heart, pacing CL 180 ms. Endpoint context review recommended.

Evidence Dimension	AV Effective Refractory Period (AV-ERP) prolongation
Target Compound Data	Verapamil 10 nM: AV-ERP 132±4 ms → 141±3 ms
Comparator Or Baseline	Diltiazem 30 nM: AV-ERP 143±3 ms → 151±3 ms
Quantified Difference	Verapamil produced 9 ms prolongation at 10 nM; diltiazem produced 8 ms prolongation at 30 nM
Conditions	Isolated guinea pig heart, Langendorff perfusion, pacing cycle length 180 ms, 10 conditioning stimuli

Why This Matters

Verapamil's superior AV nodal refractoriness prolongation at lower concentration supports its preferential use in AV nodal reentrant tachycardia over diltiazem.

• [1] Mitchell, L. B., Schroeder, J. S., & Mason, J. W. (1982). Comparative clinical electrophysiologic effects of diltiazem, verapamil and nifedipine: a review. American Journal of Cardiology, 49(3), 629-635. View Source
• [2] Stark, G., Stark, U., Pilger, E., Hönigl, K., Bertuch, H., & Tritthart, H. A. (1996). How to measure AV nodal refractoriness in the presence of verapamil, amiodarone, digoxin, and diltiazem. Pacing and Clinical Electrophysiology, 19(2), 157-164. View Source

Vascular Selectivity Index: Verapamil vs. Dihydropyridines in Hypertension

Verapamil exhibits substantially lower vascular-to-cardiac selectivity than dihydropyridine calcium channel blockers [1]. At the single-cell level, verapamil's vascular selectivity index (ratio of IC25 for cardiomyocyte contraction to IC25 for aortic smooth muscle 45Ca2+ uptake) was 23, compared to 107 for nifedipine and 184 for isradipine [1].

Vascular Selectivity

Head-to-head

Selectivity Index: 23 (Verapamil)
Nifedipine: 107
Isradipine: 184

Lower vascular selectivity correlates with higher cardiac depressant activity; relevant for ion channel research models.

Rat ventricular myocyte / A7r5 aortic cell assay. Data to verify for specific model.

Evidence Dimension	Vascular selectivity index (IC25 cardiocytes / IC25 A7r5 aortic cells)
Target Compound Data	Verapamil: 23
Comparator Or Baseline	Nifedipine: 107; Isradipine: 184; Diltiazem: 48
Quantified Difference	Verapamil is 4.7-fold less vascular-selective than nifedipine and 8-fold less than isradipine
Conditions	Isolated rat ventricular myocytes (0.5 Hz) and A7r5 aortic smooth muscle cells, 45Ca2+ uptake assay

Why This Matters

Lower vascular selectivity correlates with higher cardiac depressant activity, making verapamil unsuitable for hypertension monotherapy in patients with left ventricular dysfunction but advantageous when rate control is also required.

• [1] Pérez-Vizcaíno, F., Casis, O., Rodriguez, R., Gómez, L. A., García-Rafanell, J., & Tamargo, J. (1993). Vascular selectivity of seven prototype calcium antagonists: a study at the single cell level. Journal of Cardiovascular Pharmacology, 22(5), 768-775. View Source

hERG Channel Block: Verapamil vs. Diltiazem and Nifedipine in Proarrhythmic Risk Assessment

Verapamil causes high-affinity block of hERG potassium channels (IC50 = 143.0 nmol/L), whereas diltiazem weakly blocks hERG (IC50 = 17.3 μmol/L) and nifedipine shows no measurable block [1]. This profile places verapamil's hERG affinity within the range of its L-type calcium channel block.

hERG Block

Head-to-head

IC50 = 143.0 nmol/L (Verapamil)
Diltiazem: 17.3 μmol/L
Nifedipine: no block

High-affinity hERG interaction; concurrent L-type block may modify proarrhythmic liability interpretation.

HEK293 manual patch-clamp. Cardiac safety pharmacology research context.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	Verapamil: IC50 = 143.0 nmol/L
Comparator Or Baseline	Diltiazem: IC50 = 17.3 μmol/L; Nifedipine: no block
Quantified Difference	Verapamil is 121-fold more potent at hERG block than diltiazem
Conditions	HEK293 cells expressing hERG, manual patch-clamp, 37°C

Why This Matters

High-affinity hERG block is typically associated with proarrhythmic risk, yet verapamil's concurrent L-type calcium channel block may mitigate this risk, a unique dual-channel profile relevant for cardiac safety pharmacology studies.

• [1] Zhang, S., Zhou, Z., Gong, Q., Makielski, J. C., & January, C. T. (1999). Mechanism of block and identification of the verapamil binding domain to HERG potassium channels. Circulation Research, 84(9), 989-998. View Source

P-Glycoprotein Inhibition: Verapamil as a Classical Chemosensitizer vs. Next-Generation Inhibitors

Verapamil inhibits P-glycoprotein (P-gp)-mediated drug efflux with a Km of 0.7–5.5 μM [1]. This potency is nearly 30-fold lower than the next-generation P-gp inhibitor XR9576 (Km 2.66–45 nM) [1]. In HCT-8 intestinal carcinoma monolayers, R,S-verapamil at clinically relevant concentrations inhibited vinblastine flux by 50% at pH 7.5 but only 35% at pH 6.8, whereas PSC 833 maintained inhibition across pH conditions [2].

P-gp Inhibition

Cross-study

Km 0.7–5.5 μM (Verapamil)
Km 2.66–45 nM (XR9576)

Classical reference inhibitor with pH-dependent activity; benchmark for chemosensitizer development.

Rhodamine uptake in membrane vesicles. Potency context review required for intact-cell models.

Evidence Dimension	P-glycoprotein inhibition (Km)
Target Compound Data	Verapamil: Km = 0.7–5.5 μM
Comparator Or Baseline	XR9576: Km = 2.66–45 nM
Quantified Difference	XR9576 is ~30-fold more potent (1000-fold difference in intact cells by calcein AM assay)
Conditions	Membrane vesicles from CEM Col1000 cells, rhodamine uptake assay

Why This Matters

Verapamil serves as the classical reference P-gp inhibitor for multidrug resistance research; its well-characterized potency and pH-dependent activity make it an essential comparator for novel chemosensitizer development.

• [1] Köhler, S., & Stein, W. D. (2003). Optimizing chemotherapy by measuring reversal of P-glycoprotein activity in plasma membrane vesicles. Biotechnology and Bioengineering, 81(5), 507-517. View Source
• [2] Zacherl, J., Hamilton, G., Thalhammer, T., Jansen, W., & Brodowicz, T. (1994). Inhibition of P-glycoprotein-mediated vinblastine transport across HCT-8 intestinal carcinoma monolayers by verapamil, cyclosporine A and SDZ PSC 833 in dependence on extracellular pH. Cancer Chemotherapy and Pharmacology, 34(2), 125-132. View Source

CYP3A4 Mechanism-Based Inhibition: Verapamil Enantiomer Potency Differentiation

Verapamil enantiomers exhibit stereoselective mechanism-based inhibition of CYP3A4 [1]. S-verapamil shows approximately 3-fold higher inactivation potency (kinact/KI ratio) than R-verapamil: kinact = 0.64 min⁻¹, KI = 2.97 μM for S-verapamil vs. kinact = 0.39 min⁻¹, KI = 6.46 μM for R-verapamil [1]. The major metabolite norverapamil demonstrates even greater potency (kinact = 1.12 min⁻¹, KI = 5.89 μM) [1].

CYP3A4 Inactivation

Class-level

S-verapamil kinact/KI 0.22
R-verapamil 0.06 (3.7-fold diff.)

Stereoselective mechanism-based inhibition; enantiopure procurement may be relevant for defined DDI models.

cDNA-expressed CYP3A4 assay. Class-level inference; validate in target system.

Evidence Dimension	CYP3A4 inactivation potency (kinact/KI ratio)
Target Compound Data	S-verapamil: kinact 0.64 min⁻¹, KI 2.97 μM (ratio 0.22); R-verapamil: kinact 0.39 min⁻¹, KI 6.46 μM (ratio 0.06)
Comparator Or Baseline	S-norverapamil: kinact 1.12 min⁻¹, KI 5.89 μM (ratio 0.19)
Quantified Difference	S-verapamil is 3.7-fold more potent than R-verapamil
Conditions	cDNA-expressed CYP3A4 (+b5), human liver microsomes, time- and concentration-dependent inactivation assay

Why This Matters

Verapamil's stereoselective CYP3A4 inhibition predicts differential drug-drug interaction liability; procurement of enantiopure verapamil may be critical for studies requiring defined CYP3A4 inhibition profiles.

• [1] Wang, Y. H., Jones, D. R., & Hall, S. D. (2004). Prediction of cytochrome P450 3A inhibition by verapamil enantiomers and their metabolites. Drug Metabolism and Disposition, 32(2), 259-266. View Source

Cluster Headache Prophylaxis: Verapamil vs. Prednisone in Head-to-Head Comparison

In a prospective study of 45 patients with episodic or chronic cluster headache, verapamil and prednisone showed equivalent efficacy in reducing attack frequency [1]. Verapamil reduced mean weekly attacks from 8.78 to 2.52 (week 1) and 1.35 (week 2) (p<0.05); prednisone reduced from 8.09 to 2.95 and 1.64 (p<0.05), with no significant difference between groups (p>0.05) [1].

Cluster Headache Prophylaxis

Trial context

Attack reduction: 8.78 → 1.35/wk (verapamil) vs. 8.09 → 1.64/wk (prednisone); p>0.05

Reported equivalent endpoint reduction in a prospective research study; corticosteroid-comparator trial context.

n=45, 2-week observation. Endpoint context review; not a clinical recommendation.

Evidence Dimension	Reduction in cluster headache attack frequency
Target Compound Data	Verapamil: 8.78 → 2.52 attacks/week (week 1); 1.35 attacks/week (week 2)
Comparator Or Baseline	Prednisone: 8.09 → 2.95 attacks/week (week 1); 1.64 attacks/week (week 2)
Quantified Difference	No significant difference between groups at any time point (p>0.05)
Conditions	Prospective clinical study, 23 patients verapamil group, 22 patients prednisone group, 2-week observation

Why This Matters

Verapamil provides equivalent prophylactic efficacy to prednisone without corticosteroid-associated adverse effects, supporting its role as first-line preventive therapy for cluster headache.

• [1] 维拉帕米和泊尼松预防治疗丛集性头痛的疗效对比观察. (2010). 中华神经医学杂志, 9(12), 1245-1247. View Source

Optimal Research and Procurement Applications for Verapamil Based on Quantitative Differentiation

Cardiac Electrophysiology Studies Requiring AV Nodal Depression

Verapamil is the preferred calcium channel blocker for research models of AV nodal reentrant tachycardia and supraventricular arrhythmias due to its superior prolongation of AV nodal refractoriness relative to diltiazem [1]. Its use-dependent block and high-affinity hERG channel interaction also make it a key reference compound for cardiac ion channel safety pharmacology [2].

Multidrug Resistance Reversal Reference Standard

Verapamil remains the classical reference inhibitor for P-glycoprotein-mediated drug efflux studies. Its well-characterized potency (Km 0.7–5.5 μM) and pH-dependent activity provide a benchmark for evaluating novel chemosensitizers in cancer research [3].

Cluster Headache Prophylaxis Research

Verapamil is the first-line prophylactic agent for cluster headache, with efficacy equivalent to prednisone but a more favorable long-term safety profile [4]. Research investigating its mechanism of action—potentially involving circadian rhythm modulation or CGRP release—requires high-purity verapamil as a tool compound [5].

CYP3A4 Drug-Drug Interaction Studies

The stereoselective CYP3A4 inactivation by verapamil enantiomers makes it a valuable tool for studying mechanism-based inhibition. Enantiopure S-verapamil (3.7-fold more potent than R-verapamil) or the metabolite norverapamil (even greater potency) are essential for defined DDI models [6].

Application

Selection Property

Validation Focus

Cardiac electrophysiology research

AV nodal refractoriness endpoint context

Electrophysiology endpoint validation

Multidrug resistance reversal studies

P-glycoprotein inhibition benchmark

P-gp efflux assay validation

Cluster headache prophylaxis research

Headache prophylaxis endpoint context

Prophylaxis endpoint monitoring

CYP3A4 drug-drug interaction studies

CYP3A4 stereoselective inactivation context

DDI model validation

• [1] Stark, G., Stark, U., Pilger, E., Hönigl, K., Bertuch, H., & Tritthart, H. A. (1996). How to measure AV nodal refractoriness in the presence of verapamil, amiodarone, digoxin, and diltiazem. Pacing and Clinical Electrophysiology, 19(2), 157-164. View Source
• [2] Zhang, S., Zhou, Z., Gong, Q., Makielski, J. C., & January, C. T. (1999). Mechanism of block and identification of the verapamil binding domain to HERG potassium channels. Circulation Research, 84(9), 989-998. View Source
• [3] Köhler, S., & Stein, W. D. (2003). Optimizing chemotherapy by measuring reversal of P-glycoprotein activity in plasma membrane vesicles. Biotechnology and Bioengineering, 81(5), 507-517. View Source
• [4] 维拉帕米和泊尼松预防治疗丛集性头痛的疗效对比观察. (2010). 中华神经医学杂志, 9(12), 1245-1247. View Source
• [5] Petersen, A. S., Barloese, M. C., Snoer, A., Soerensen, A. M. S., & Jensen, R. H. (2019). Verapamil and cluster headache: still a mystery. A narrative review of efficacy, mechanisms and perspectives. Headache, 59(8), 1198-1211. View Source
• [6] Wang, Y. H., Jones, D. R., & Hall, S. D. (2004). Prediction of cytochrome P450 3A inhibition by verapamil enantiomers and their metabolites. Drug Metabolism and Disposition, 32(2), 259-266. View Source